Cas no 36804-95-2 (deoxyharringtonine)

• Product Name: deoxyharringtonine
• CAS No: 36804-95-2
• MF: C₂₈H₃₇NO₈
• MW: 515.595288991928
• CID: 311046
• PubChem ID: 285342
• Update Time: 2025-04-19

deoxyharringtonine Chemical and Physical Properties

Names and Identifiers

• deoxyharringtonine
• (2R)-2-Hydroxy-2-(methoxycarbonyl)methyl-5-methylhexanoic acid (1S,3aR)-1,5,6,8,9,14bβ-hexahydro-2-methoxy-4H-cyclopenta[a][1,3]dioxolo[4,5-h]pyrrolo[2,1-b][3]benzazepin-1-yl ester
• Cephalotaxine,3-[4-methyl (2R)-2-hydroxy-2-(3-methylbutyl)butanedioate]
• (-)-deoxyharringtonine
• CHEMBL297877
• 36804-95-2
• SCHEMBL146019
• NSC-142196
• NSC142196
• HY-133900
• CS-0135026
• DTXSID401315969
• 1-O-[(2S,3S,6R)-4-methoxy-16,18-dioxa-10-azapentacyclo[11.7.0.02,6.06,10.015,19]icosa-1(20),4,13,15(19)-tetraen-3-yl] 4-O-methyl (2R)-2-hydroxy-2-(3-methylbutyl)butanedioate
• Cephalotaxine, 4-methyl-, 2-hydroxy-2-(3-methylbutyl)butanedioate (ester), (3(R))-
• 3(R)-Deoxyharringtonine
• NSC 142196
• Cephalotaxine, 4-methyl-2-hydroxy-2-(3-methylbutyl)butanedioate (ester), (3(R))-

• Inchi： 1S/C28H37NO8/c1-17(2)6-9-28(32,15-23(30)34-4)26(31)37-25-22(33-3)14-27-8-5-10-29(27)11-7-18-12-20-21(36-16-35-20)13-19(18)24(25)27/h12-14,17,24-25,32H,5-11,15-16H2,1-4H3/t24-,25?,27?,28+/m1/s1
• InChI Key： WRCBXHDQHPUVHW-KBXBIZAPSA-N
• SMILES： O(C([C@@](CC(=O)OC)(CCC(C)C)O)=O)C1C(=CC23CCCN2CCC2C=C4C(=CC=2[C@@H]31)OCO4)OC

Computed Properties

• Exact Mass: 515.25200
• Monoisotopic Mass: 515.252
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 37
• Rotatable Bond Count: 10
• Complexity: 907
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104Ų
• XLogP3: 1.9

Experimental Properties

• Density: 1.3
• Boiling Point: 645.8°Cat760mmHg
• Flash Point: 344.4°C
• Refractive Index: 1.595
• PSA: 103.76000
• LogP: 3.01360

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Cephalotaxus alkaloids Cephalotaxus alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Cephalotaxus alkaloids